Cas no 955400-16-5 (tert-butyl (3S)-3-(methoxymethyl)piperazine-1-carboxylate)

• Product Name: tert-butyl (3S)-3-(methoxymethyl)piperazine-1-carboxylate
• CAS No: 955400-16-5
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• MDL: MFCD15072107
• CID: 2083408
• PubChem ID: 57960204
• Update Time: 2024-10-25

tert-butyl (3S)-3-(methoxymethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-1-Boc-3-(methoxymethyl)piperazine
• (S)-tert-Butyl 3-(methoxymethyl)piperazine-1-carboxylate
• (3S)-3-(Methoxymethyl)-1-piperazinecarboxylic acid 1,1-dimethylethyl ester
• tert-butyl (3S)-3-(methoxymethyl)piperazine-1-carboxylate
• tert-butyl (S)-3-(methoxymethyl)piperazine-1-carboxylate
• BH113
• SB12567
• (S)-4-Boc-2-(methoxymethyl)piperazine
• AB0204118
• 1,1-Dimethylethyl (3S)-3-(methoxymethyl)-1-piperazinecarboxylate (ACI)
• 1-Piperazinecarboxylic acid 3-(methoxymethyl)-, 1,1-dimethylethyl ester (3S)-
• (S)-3-Methoxymethyl-piperazine-1-carboxylic acid tert-butyl ester
• MFCD15072107
• DB-247734
• (S)-TERT-BUTYL3-(METHOXYMETHYL)PIPERAZINE-1-CARBOXYLATE
• 955400-16-5
• AKOS027324605
• CS-0029663
• 1-Piperazinecarboxylic acid, 3-(methoxymethyl)-, 1,1-dimethylethyl ester, (3S)-
• SCHEMBL2080334
• AS-70104

• MDL： MFCD15072107
• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(14)13-6-5-12-9(7-13)8-15-4/h9,12H,5-8H2,1-4H3/t9-/m0/s1
• InChI Key： QBJWNCXOPXVECA-VIFPVBQESA-N
• SMILES： C(N1CCN[C@H](COC)C1)(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 230.16304257g/mol
• Monoisotopic Mass: 230.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8
• XLogP3: 0.4

Experimental Properties

• Density: 1.025±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 300.9±17.0°C at 760 mmHg
• Solubility: Dissolution (37 g/l) (25 º C),

tert-butyl (3S)-3-(methoxymethyl)piperazine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives